![molecular formula C21H17N3O B2983772 N-[4-(1H-benzimidazol-2-yl)phenyl]-3-methylbenzamide CAS No. 476633-91-7](/img/structure/B2983772.png)
N-[4-(1H-benzimidazol-2-yl)phenyl]-3-methylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “N-[4-(1H-benzimidazol-2-yl)phenyl]-3-methylbenzamide” is a benzimidazole derivative . Benzimidazole derivatives are significant for medicinal chemistry and have found numerous applications in organic synthesis . They are known for their diverse biological activity and are present in various antiparasitic, fungicidal, anthelmintic, and anti-inflammatory drugs .
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives can be analyzed using techniques like X-ray crystal structure analysis . The benzimidazole core is usually planar and the molecules are often stabilized by hydrogen bonds and π-π interactions .Chemical Reactions Analysis
The chemical reactions involving benzimidazole derivatives can be complex and depend on the specific substituents present in the molecule. They often involve the formation of new bonds and the breaking of existing ones .Physical And Chemical Properties Analysis
The physical and chemical properties of benzimidazole derivatives can be determined using various spectroscopic techniques. These properties can include melting point, IR spectrum, NMR spectrum, and others .Scientific Research Applications
Synthesis and Characterization of Novel Polyimides
N-[4-(1H-benzimidazol-2-yl)phenyl]-3-methylbenzamide derivatives have been utilized in the synthesis and characterization of aromatic polyimides. These compounds exhibit remarkable solubility in organic solvents and have significant thermal stability, making them suitable for high-performance material applications (Butt et al., 2005).
Potential Anticancer Agents
Another study highlights the discovery of benzimidazole derivatives as potent inhibitors of kinesin spindle protein (KSP), marking them as promising candidates for anticancer treatment. The study indicates that these compounds effectively arrest cancer cells in mitosis, leading to cellular death, with favorable pharmacokinetic profiles for clinical development (Theoclitou et al., 2011).
Benzimidazoles as Biologically Active Compounds
Benzimidazole compounds, including this compound derivatives, play a significant role in therapeutic applications. Their pharmacological activities span antimicrobial, antiviral, anticancer, anti-inflammatory, and analgesic effects. This versatile nature underscores their importance in drug discovery and development (Salahuddin et al., 2017).
Inhibition of Human Breast Cancer Cell Proliferation
A novel series of benzimidazole derivatives have been synthesized and evaluated for their efficacy in inhibiting MDA-MB-231 breast cancer cell proliferation. Among these, specific compounds have shown potent inhibitory effects, underscoring the therapeutic potential of benzimidazole derivatives in cancer treatment (Thimmegowda et al., 2008).
High-Performance Liquid Chromatography Method
The development of high-performance liquid chromatography methods for determining methyl-5-benzoyl-2-benzimidazole carbamate (mebendazole) and its main degradation product in pharmaceutical forms showcases the application of this compound derivatives in ensuring drug quality and stability (Al-Kurdi et al., 1999).
Mechanism of Action
Target of Action
Benzimidazole derivatives have been found to exhibit a wide range of biological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities . Therefore, it’s plausible that this compound may interact with multiple targets depending on the specific derivative and its functional groups.
Mode of Action
Benzimidazole derivatives have been reported to interact with dna grooves and have peroxide-mediated dna-cleavage properties . This interaction can lead to changes in the DNA structure, potentially inhibiting the replication of certain cells, such as cancer cells .
Biochemical Pathways
Benzimidazole derivatives have been reported to disrupt microtubule assembly and the formation of spindles at cell division, resulting in the malsegregation of chromosomes . This disruption can affect various cellular processes, including cell division and growth.
Result of Action
Given the reported activities of benzimidazole derivatives, it’s plausible that this compound may inhibit cell division and growth, particularly in cancer cells .
Action Environment
For instance, some benzimidazole derivatives have been reported to have a high degree of stability under ambient conditions .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-[4-(1H-benzimidazol-2-yl)phenyl]-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O/c1-14-5-4-6-16(13-14)21(25)22-17-11-9-15(10-12-17)20-23-18-7-2-3-8-19(18)24-20/h2-13H,1H3,(H,22,25)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UZGJKBHLERIDTJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.